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molecular formula C8H7F2NO3 B8809104 Methyl 6-(difluoromethoxy)nicotinate

Methyl 6-(difluoromethoxy)nicotinate

Cat. No. B8809104
M. Wt: 203.14 g/mol
InChI Key: LFIBWARSZWWCFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09242970B2

Procedure details

A cooled (−78° C.) solution of methyl 6-(difluoromethoxy)nicotinate (4.700 g; 23.13 mmol) in anh. toluene (130 ml) was treated dropwise with a solution of 1 M DIBAH in toluene (69.40 ml; 69.40 mmol), and the resulting mixture was further stirred at −78° C., under nitrogen, for 5 min., and then at 0° C. for 1.5 h. The obtained mixture was then treated successively with water (55 ml), 1 M aq. NaOH (12 ml), and aq. sat. NaHCO3 (100 ml). The separated aq. layer was further extracted with Et2O (2×100 ml). The mixed organic layers were then dried over anh. MgSO4, filtered, and concentrated to dryness under reduced pressure affording (6-(difluoromethoxy)pyridin-3-yl)methanol as a yellow oil (3.758 g; 93%). LC-MS (conditions D): tR=0.71 min.; no ionisation.
Name
methyl 6-(difluoromethoxy)nicotinate
Quantity
4.7 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
130 mL
Type
solvent
Reaction Step One
Name
DIBAH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
toluene
Quantity
69.4 mL
Type
solvent
Reaction Step Two
Name
NaOH
Quantity
12 mL
Type
reactant
Reaction Step Three
Name
NaHCO3
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
water
Quantity
55 mL
Type
solvent
Reaction Step Three
Name
(6-(difluoromethoxy)pyridin-3-yl)methanol

Identifiers

REACTION_CXSMILES
[F:1][CH:2]([F:14])[O:3][C:4]1[CH:13]=[CH:12][C:7]([C:8](OC)=[O:9])=[CH:6][N:5]=1.CC(C[AlH]CC(C)C)C.[OH-].[Na+].C([O-])(O)=O.[Na+]>C1(C)C=CC=CC=1.O>[F:14][CH:2]([F:1])[O:3][C:4]1[N:5]=[CH:6][C:7]([CH2:8][OH:9])=[CH:12][CH:13]=1 |f:2.3,4.5|

Inputs

Step One
Name
methyl 6-(difluoromethoxy)nicotinate
Quantity
4.7 g
Type
reactant
Smiles
FC(OC1=NC=C(C(=O)OC)C=C1)F
Name
toluene
Quantity
130 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
DIBAH
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C)C[AlH]CC(C)C
Name
toluene
Quantity
69.4 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Three
Name
NaOH
Quantity
12 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
NaHCO3
Quantity
100 mL
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Name
water
Quantity
55 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
the resulting mixture was further stirred at −78° C., under nitrogen, for 5 min.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
at 0° C. for 1.5 h
Duration
1.5 h
EXTRACTION
Type
EXTRACTION
Details
The separated aq. layer was further extracted with Et2O (2×100 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The mixed organic layers were then dried over anh. MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness under reduced pressure

Outcomes

Product
Details
Reaction Time
 5 min
Name
(6-(difluoromethoxy)pyridin-3-yl)methanol
Type
product
Smiles
FC(OC1=CC=C(C=N1)CO)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.